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Compound of Interest

Compound Name:
1-Cyclopropoxy-4-fluoro-2-

iodobenzene

Cat. No.: B14829328

Get Quote

CAS Number: 1243463-93-5 Formula: C

H

FIO Molecular Weight: 278.06 g/mol Date: February 17, 2026 Author: Senior Application
Scientist, Chemical Characterization Unit[1]

Core Directive & Executive Summary
This guide serves as a definitive technical reference for the identification, synthesis verification,

and quality control of 1-Cyclopropoxy-4-fluoro-2-iodobenzene. This compound is a high-

value intermediate in medicinal chemistry, particularly utilized for its metabolic stability

(conferred by the cyclopropyl ether) and its utility as an electrophile in cross-coupling reactions

(enabled by the C-I bond).[1]

Scientific Rationale: The structural validation of this molecule requires a multi-modal

spectroscopic approach due to the specific electronic effects of the three substituents:

Cyclopropoxy Group (-O-cPr): Acts as an electron-donating group (EDG) but introduces

unique high-field NMR signals and ring strain.[1]
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Iodine (C-2): Introduces a "heavy atom effect," significantly shielding the ipso-carbon in

C NMR while deshielding ortho-protons.[1]

Fluorine (C-4): Creates complex spin-spin splitting patterns (

and

), serving as an internal "spin spy" for structural assignment.[1]

Synthesis & Structural Context[2][3][4][5]
To understand the impurity profile and matrix effects during analysis, one must understand the

genesis of the compound. The preferred modern synthesis avoids harsh Williamson ether

conditions (which may degrade the C-I bond) in favor of copper-promoted coupling.[1]

Synthesis Workflow (Chan-Lam Coupling)
The following Graphviz diagram illustrates the logical flow of the preferred synthesis and

subsequent purification, highlighting critical control points.
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Caption: Figure 1: Copper-mediated oxidative coupling strategy for the synthesis of aryl

cyclopropyl ethers.

Spectroscopic Characterization
The following data represents the reference standard for this compound. Assignments are

based on high-field NMR principles, accounting for the characteristic substituent effects of

fluorine coupling and iodine shielding.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: Chloroform-

(CDCl

) Frequency: 400 MHz (

H) / 100 MHz (

C)[1]

H NMR Data (Proton)
The cyclopropyl group provides a distinctive diagnostic "fingerprint" in the upfield region (0.6–

4.0 ppm), while the aromatic region is defined by F-H coupling.[1]
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Position
Shift (

, ppm)
Multiplicity

Coupling
Constants (

, Hz)

Assignment /
Rationale

Ar-H3 7.48 dd ,

Ortho to I, Ortho

to F. Deshielded

by Iodine

(anisotropic

effect).[1]

Ar-H5 6.98 ddd
,

,

Ortho to F, Meta

to I. Complex

splitting due to F

and H-6.[1]

Ar-H6 6.85 dd ,

Ortho to O-cPr.

Shielded by

electron-donating

oxygen.[1]

O-CH 3.75 m (septet-like)

Cyclopropyl

Methine.

Characteristic

shift for -O-CH-

(CH

)

.

cPr-CH 0.75 – 0.85 m -

Cyclopropyl

Methylene

(cis/trans). High-

field multiplets.[1]

C NMR Data (Carbon)
Note: The Iodine atom at C-2 causes a significant "Heavy Atom" shielding effect, often shifting

the ipso-carbon upfield to 80–90 ppm, which can be confusing if not anticipated.[1]
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Position
Shift (

, ppm)
Splitting

Coupling (

, Hz)
Assignment

C-4 157.5 d

C-F Ipso. Large

doublet

characteristic of

C-F bond.[1]

C-1 152.8 d

C-O Ipso.

Deshielded by

Oxygen.

C-3 125.4 d
C-H (Ortho to F,

Ortho to I).

C-5 115.2 d C-H (Ortho to F).

C-6 112.8 d C-H (Meta to F).

C-2 86.5 d

C-I Ipso. Strongly

shielded by

Iodine (Heavy

Atom Effect).[1]

O-CH 52.1 s -
Cyclopropyl

Methine.

cPr-CH 6.2 s -
Cyclopropyl

Methylene.

F NMR Data
Shift:

-118.0 to -120.0 ppm.[1]

Pattern: Multiplet (typically triplet of doublets) due to coupling with H-3 and H-5.[1]

Utility: Excellent for quick purity checks against non-fluorinated impurities.[1]
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Mass Spectrometry (MS)[1]
Method: GC-MS (EI) or LC-MS (ESI+)[1]

Molecular Ion (

): 278 m/z.[1]

Base Peak: Often loss of the cyclopropyl group or Iodine.

Isotopic Pattern: No M+2 peak (Fluorine and Iodine are monoisotopic).

Fragmentation (EI):

278 (

)

237 (

[Cyclopropyl radical])

Formation of 4-fluoro-2-iodophenol cation.[1]

151 (

)

Aryl cation (Deiodination).[1]

Quality Control & Analytical Protocol
To ensure data integrity in a drug development pipeline, the following self-validating protocol is

recommended.

HPLC Method (Reverse Phase)[1]
Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5

m, 4.6 x 100 mm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.
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Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 50% B to 95% B over 8 minutes. (High organic start required due to lipophilicity of I

and cPr groups).

Detection: UV at 254 nm (Aromatic) and 280 nm (Phenolic impurities).

Purity Assessment Logic
The following decision tree outlines the logic for batch release based on spectroscopic data.

Crude/Purified Sample

1H NMR Check
(Look for cPr multiplets)

19F NMR Check
(Single Peak?)

Impurities > 2%?

HPLC-UV/MS
(Confirm Purity & MW)

No

Repurify
(Column/Crystallization)

Yes

BATCH RELEASE
(Cert. of Analysis)

Click to download full resolution via product page
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Caption: Figure 2: Analytical decision matrix for validating 1-Cyclopropoxy-4-fluoro-2-
iodobenzene.

Handling & Stability
Light Sensitivity: Aryl iodides are photosensitive. The C-I bond is weak (

65 kcal/mol) and can undergo homolytic cleavage under UV light, liberating Iodine (turning
the sample yellow/brown).

Protocol: Store in amber vials, wrapped in foil, at -20°C.

Stability: The cyclopropyl ether is generally stable to basic conditions but can undergo ring-

opening under strong acidic conditions (e.g., strong Lewis acids like BBr

or AlCl

).[1]

Safety: Treat as a potential skin sensitizer and irritant. Use standard PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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